Cas no 2229245-36-5 (4-(3-{(tert-butoxy)carbonylamino}phenyl)oxane-4-carboxylic acid)

• Product Name: 4-(3-{(tert-butoxy)carbonylamino}phenyl)oxane-4-carboxylic acid
• CAS No: 2229245-36-5
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• CID: 5866136
• PubChem ID: 165976089
• Update Time: 2025-05-23

4-(3-{(tert-butoxy)carbonylamino}phenyl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-{(tert-butoxy)carbonylamino}phenyl)oxane-4-carboxylic acid
• 4-(3-{[(tert-butoxy)carbonyl]amino}phenyl)oxane-4-carboxylic acid
• 2229245-36-5
• EN300-1873504

• Inchi： 1S/C17H23NO5/c1-16(2,3)23-15(21)18-13-6-4-5-12(11-13)17(14(19)20)7-9-22-10-8-17/h4-6,11H,7-10H2,1-3H3,(H,18,21)(H,19,20)
• InChI Key： IAKAYDPXHZNUMG-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C2C=CC=C(C=2)NC(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 321.15762283g/mol
• Monoisotopic Mass: 321.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.9Ų

Additional information on 4-(3-{(tert-butoxy)carbonylamino}phenyl)oxane-4-carboxylic acid

Comprehensive Overview of 4-(3-{(tert-butoxy)carbonylamino}phenyl)oxane-4-carboxylic acid (CAS No. 2229245-36-5)

4-(3-{(tert-butoxy)carbonylamino}phenyl)oxane-4-carboxylic acid (CAS No. 2229245-36-5) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protected amine and a carboxylic acid functional group, makes it a valuable intermediate in the development of bioactive molecules. Researchers and chemists frequently search for this compound due to its role in peptide coupling reactions and as a building block for drug discovery.

The compound's oxane (tetrahydropyran) ring contributes to its stability and solubility, which are critical for applications in medicinal chemistry. Recent trends in AI-driven drug discovery and high-throughput screening have increased demand for such intermediates, as they enable rapid prototyping of novel therapeutic agents. Additionally, its Boc-protected amine moiety is a key feature in solid-phase peptide synthesis (SPPS), a technique heavily discussed in modern bioconjugation and proteomics research.

From an industrial perspective, 4-(3-{(tert-butoxy)carbonylamino}phenyl)oxane-4-carboxylic acid is often sought after for its compatibility with green chemistry principles. Its synthesis can be optimized to reduce waste, aligning with the growing focus on sustainable chemical processes. Laboratories and manufacturers prioritize this compound for its reproducibility and scalability, addressing common queries about cost-effective synthetic routes and purity optimization in peer-reviewed literature.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with stringent quality standards. The rise of machine learning in chemical analysis has further streamlined its identification, a topic frequently explored in cheminformatics forums. Its spectral data (e.g., IR stretching frequencies for the carboxylic acid group) are often referenced in databases like PubChem and Reaxys.

In summary, CAS No. 2229245-36-5 represents a critical tool for researchers investigating targeted drug delivery and enzyme inhibition. Its versatility and relevance to cutting-edge scientific inquiries—such as covalent inhibitor design and fragment-based drug discovery—ensure its continued prominence in academic and industrial settings. Future studies may explore its derivatives for antibody-drug conjugates (ADCs), a hot topic in oncology research.